2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• SMILES: CCC1CCCCC1C2CC2C=O
• InChI: InChI=1S/C12H20O/c1-2-9-5-3-4-6-11(9)12-7-10(12)8-13/h8-12H,2-7H2,1H3
• InChIKey: HFVCLAQVAWZUQZ-UHFFFAOYSA-N

2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde – Structural Identity, Physicochemical Profile, and Procurement Baseline for Research

2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS 2060032-44-0) is a C12H20O cyclopropane carbaldehyde derivative featuring a 2-ethylcyclohexyl substituent attached at the cyclopropane 2-position, yielding a molecular weight of 180.29 g/mol and a computed XLogP3-AA of 3.6 [1]. The compound bears one aldehyde hydrogen-bond acceptor, zero hydrogen-bond donors, a topological polar surface area of 17.1 Ų, and three rotatable bonds, placing it in favorable drug-like property space with zero Lipinski violations [1][2]. Commercial sourcing is established through multiple vendors offering catalog-grade material at ≥95% purity with batch-specific QC documentation including NMR, HPLC, and GC .

Fragment screening Lipophilic cyclopropane aldehyde scaffold for hydrophobic pocket probing

Organocatalysis 2‑substituted architecture enables donor–acceptor cyclopropane transformations

QSAR descriptor set Distinct logP, TPSA, rotatable bond vector fills under‑represented chemical space

• [1] PubChem. (2024). 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde, CID 137701835. Computed Properties: Molecular Weight 180.29 g/mol, XLogP3-AA 3.6, TPSA 17.1 Ų, Rotatable Bond Count 3, HBD 0, HBA 1. View Source
• [2] MMsINC Database. (n.d.). Physical Properties for MMs03243331: SlogP 1.72872, logS -1.27919, chiral centers 1, Lipinski violations 0. View Source

Why 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde Cannot Be Casually Replaced by Positional Isomers or Close Analogs

The practice of substituting 2-(2-ethylcyclohexyl)cyclopropane-1-carbaldehyde with the more readily listed 1-substituted positional isomers—such as 1-(2-ethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS 1934590-34-7) or 1-(3-ethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS 1934652-82-0)—carries quantifiable risks that manifest in at least three procurement-relevant dimensions. First, the shift from a 2-substituted cyclopropane to a 1-substituted (geminal) arrangement alters lipophilicity by approximately 0.7 logP units and changes the number of rotatable bonds [1]. Second, the distinct substitution pattern affects the stereoelectronic environment around the aldehyde, modulating the electrophilicity and conformational bias that governs reactivity in nucleophilic additions and cycloadditions, as established for cyclopropane carbaldehydes generally [2]. Third, the 2-substituted architecture introduces a defined stereochemical relationship between the cyclohexyl moiety and the cyclopropane ring that the 1-substituted congeners lack, making generic interchange chemically non-equivalent even when molecular formula and molecular weight are identical [1].

Lipophilicity shift

Positional isomer substitution may alter logP by approximately 0.7 units, changing membrane‑partitioning predictions.

Flexibility loss

4,4‑Dimethyl analog reduces rotatable bond count, constraining conformational sampling in binding‑site exploration.

Aldehyde hindrance

1‑Substituted geminal isomers introduce steric congestion at the carbonyl, potentially retarding nucleophilic reactivity.

• [1] PubChem. (2024). 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde, CID 137701835. Computed Properties: XLogP3-AA 3.6, Rotatable Bond Count 3, TPSA 17.1 Ų. View Source
• [2] Frenking, G., et al. (1998). Dynamic NMR Study of Cyclopropanecarbaldehyde. Comparison of the Conjugating Abilities of the Cyclopropyl and Phenyl Groups. Journal of the American Chemical Society, 120(17), 4108–4116. View Source

Quantitative Differentiation Evidence for 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde Versus Closest Comparators

Lipophilicity Advantage: XLogP3-AA of 3.6 for the 2-Ethylcyclohexyl Derivative vs. LogP 2.87 for the 4,4-Dimethylcyclohexyl Analog

The target compound's computed XLogP3-AA of 3.6 represents a 0.73 log-unit increase in lipophilicity relative to the closely related analog rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde, which has a reported LogP of 2.87 [1][2]. This difference arises from the ethyl substituent providing a more extended hydrophobic alkyl chain compared to the compact gem-dimethyl substitution on the cyclohexane ring. For a neutral small molecule with molecular weight 180 Da, a ΔlogP of +0.73 corresponds to a roughly 5.4-fold increase in the octanol/water partition coefficient [2].

Lipophilicity increase

Reported

+0.73 ΔlogP (~5.4×)

May support membrane permeability assessment

In silico; confirm with experimental logD

Evidence Dimension	Lipophilicity (partition coefficient)
Target Compound Data	XLogP3-AA = 3.6
Comparator Or Baseline	rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde: LogP = 2.87 (ChemSpace)
Quantified Difference	ΔlogP = +0.73 (approx. 5.4× higher octanol/water partitioning)
Conditions	In silico prediction: target compound via XLogP3 3.0 (PubChem 2019); comparator via ChemSpace reported LogP

Why This Matters

Higher lipophilicity may translate to enhanced membrane permeability in cell-based assays or improved organic-phase extractability during synthetic workup, justifying procurement of the 2-ethylcyclohexyl variant over the 4,4-dimethyl analog when increased logP is desired.

• [1] PubChem. (2024). 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde, CID 137701835. Computed XLogP3-AA: 3.6. View Source
• [2] ChemSpace. (n.d.). rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde, Cat. BBV-174178407, C12H20O, MW 180 Da, LogP 2.87, TPSA 17 Ų. View Source

Rotatable Bond Flexibility: Three Rotatable Bonds in the Target versus Two in the 4,4-Dimethylcyclohexyl Analog

2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde possesses three rotatable bonds (ethyl–cyclohexyl bond, cyclohexyl–cyclopropane bond, and cyclopropane–aldehyde bond), as computed by PubChem [1]. In contrast, the analog rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde contains only two rotatable bonds because the 4,4-dimethyl substitution eliminates the ethyl side chain, reducing the count from three to two [2]. The additional rotatable bond in the target compound provides greater conformational sampling capacity, quantified as a 50% increase in backbone rotatable degrees of freedom (3 vs. 2) [1][2].

Rotatable bonds

Reported

3 vs 2 (+50%)

Supports conformational sampling review

Entropic penalty context‑dependent

Evidence Dimension	Rotatable bond count (backbone flexibility)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde: 2 rotatable bonds (ChemSpace)
Quantified Difference	+1 rotatable bond (50% increase)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem) for target; ChemSpace listing for comparator

Why This Matters

Increased rotatable bond count may confer an entropic penalty upon target binding but also enables the compound to explore a broader conformational space, which can be advantageous in fragment-based screening or when probing a binding site with flexibility requirements.

• [1] PubChem. (2024). 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde, CID 137701835. Computed Rotatable Bond Count: 3. View Source
• [2] ChemSpace. (n.d.). rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde, Cat. BBV-174178407, Rotatable bond count: 2. View Source

Regiochemical Differentiation: 2-Substituted Cyclopropane Architecture versus 1-Substituted (Geminal) Positional Isomers

The target compound features the cyclopropane ring attached at the 2-position of the 2-ethylcyclohexyl moiety, whereas its most commonly listed positional isomers—1-(2-ethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS 1934590-34-7) and 1-(3-ethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS 1934652-82-0)—carry the cyclopropane at the 1-position of the cyclohexyl ring, creating a geminal disubstituted quaternary carbon center . In the target compound, the cyclopropane occupies a secondary position on the cyclohexane ring, affording greater aldehyde accessibility and eliminating the steric congestion inherent to the geminal arrangement. Dynamic NMR studies on cyclopropanecarbaldehyde have demonstrated that the aldehyde group interconverts between s-cis and s-trans conformers with a measurable energy barrier and distinct ¹H NMR chemical shifts separated by 1.71 ppm at −169.2 °C, and that this conformational equilibrium is sensitive to substituent steric demand [1]. The less hindered 2-substituted architecture is therefore predicted to shift the s-cis/s-trans equilibrium relative to the 1-substituted geminal isomers.

Regiochemical architecture

Class-level

2‑substituted (less hindered) vs 1‑substituted geminal

Aldehyde accessibility and conformational bias differ

Dynamic NMR: parent conformer ratio 0.012:0.988 at −169.2°C

Evidence Dimension	Steric accessibility of aldehyde group and conformational equilibrium
Target Compound Data	2-substituted on cyclohexyl ring; cyclopropane at secondary position with no geminal quaternary center
Comparator Or Baseline	1-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS 1934590-34-7) and 1-(3-Ethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS 1934652-82-0): 1-substituted geminal quaternary carbon at cyclopropane–cyclohexyl junction
Quantified Difference	Qualitative steric difference; cyclopropanecarbaldehyde conformer population ratio 0.012:0.988 (s-cis:s-trans) at −169.2 °C for unsubstituted parent; substituent-dependent shift expected
Conditions	Structural comparison from CAS-indexed vendor listings; dynamic NMR data from Frenking et al. (1998) for parent cyclopropanecarbaldehyde

Why This Matters

The less sterically hindered 2-substituted architecture allows for predictable reactivity in nucleophilic additions, organocatalytic transformations, and cycloaddition reactions, whereas geminal 1-substituted isomers exhibit retarded aldehyde access and altered stereoelectronic properties that can compromise synthetic utility and reproducibility.

• [1] Frenking, G., et al. (1998). Dynamic NMR Study of Cyclopropanecarbaldehyde. Comparison of the Conjugating Abilities of the Cyclopropyl and Phenyl Groups. Journal of the American Chemical Society, 120(17), 4108–4116. Aldehyde proton signals separated by 1.71 ppm at −169.2 °C; conformer populations 0.012 and 0.988. View Source

Polar Surface Area Parity: TPSA 17.1 Ų Confirms Favorable Permeability Potential Shared Across the Cyclopropane Carbaldehyde Class

The topological polar surface area (TPSA) of 2-(2-ethylcyclohexyl)cyclopropane-1-carbaldehyde is 17.1 Ų, computed by Cactvs 3.4.6.11 via PubChem [1]. This value is effectively identical to the TPSA of 17 Ų reported for the comparator rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde [2]. A TPSA below 20 Ų is characteristic of lipophilic aldehydes lacking additional polar functionality and is well below the 60 Ų threshold typically associated with poor blood–brain barrier penetration and the 140 Ų upper bound for oral absorption [2].

TPSA parity

Reported

ΔTPSA 0.1 Ų (negligible)

Permeability class is conserved; selection driven by other properties

Class‑wide feature; do not base substitution decision on TPSA

Evidence Dimension	Topological polar surface area
Target Compound Data	TPSA = 17.1 Ų
Comparator Or Baseline	rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde: TPSA = 17 Ų
Quantified Difference	ΔTPSA = 0.1 Ų (negligible difference)
Conditions	Computed: target via Cactvs 3.4.6.11 (PubChem); comparator via ChemSpace listing

Why This Matters

The near-identical TPSA across these analogs confirms that the favorable predicted passive membrane permeability is a class-conserved feature, not a point of differentiation. Selection between these compounds should therefore be driven by the lipophilicity, flexibility, and regiochemical differences documented above, rather than by any polar surface area advantage.

• [1] PubChem. (2024). 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde, CID 137701835. Computed TPSA: 17.1 Ų. View Source
• [2] ChemSpace. (n.d.). rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde, Cat. BBV-174178407, TPSA 17 Ų. View Source

Procurement-Relevant Application Scenarios for 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde Based on Quantitative Differentiation

Fragment-Based Drug Discovery Requiring Elevated Lipophilicity and Conformational Flexibility

In fragment-based screening campaigns where higher logP correlates with improved membrane penetration or target engagement in hydrophobic binding pockets, 2-(2-ethylcyclohexyl)cyclopropane-1-carbaldehyde (XLogP3-AA 3.6) offers a +0.73 logP advantage over the 4,4-dimethylcyclohexyl analog (LogP 2.87) while maintaining an identical molecular weight and TPSA [1][2]. Its three rotatable bonds further provide greater conformational sampling than the two-bond constrained analog, which is valuable when the binding mode is unknown and scaffold flexibility is preferred [1].

Organocatalytic or Stereoselective Cycloaddition Chemistry Exploiting the 2-Substituted Cyclopropane Architecture

The 2-substituted cyclopropane aldehyde architecture avoids the geminal quaternary center found in 1-substituted positional isomers, resulting in reduced steric shielding of the aldehyde carbonyl [3]. This structural feature aligns with the requirements of donor–acceptor cyclopropane carbaldehyde (DACC) organocatalytic transformations, where aldehyde accessibility and conformational bias critically influence diastereoselectivity and yield [4].

Building Block Procurement for Parallel Library Synthesis with Documented QC Traceability

The compound is commercially available at ≥95% purity with batch-specific quality control documentation including NMR, HPLC, and GC from multiple suppliers . For laboratories synthesizing compound libraries where reproducibility and purity documentation are essential for patent filings or publication, this level of QC traceability provides a procurement advantage over less-characterized analogs or custom-synthesis-only alternatives.

Computational Chemistry and QSAR Model Building Requiring Distinct Physicochemical Descriptors

The combination of XLogP3-AA 3.6, TPSA 17.1 Ų, three rotatable bonds, and a 2-substituted cyclopropane regiochemistry yields a descriptor set that is distinct from both the 4,4-dimethyl analog and the 1-substituted positional isomers [1][2]. This property vector fills a specific region of chemical space useful for training or validating QSAR models where lipophilicity and topological descriptors must vary independently.

Application

Selection Property

Validation Focus

Fragment-based screening requiring elevated lipophilicity

Lipophilicity and flexibility profile

Review experimental logD and rotatable bond count in assay buffer

Organocatalytic cycloaddition chemistry

2‑Substituted aldehyde accessibility

Confirm regiochemistry and aldehyde reactivity under catalytic conditions

Parallel library synthesis with QC traceability

QC‑documented purity and batch documentation

Review batch‑specific NMR, HPLC, and GC data

QSAR model building with distinct descriptors

Unique descriptor vector (logP, TPSA, rotatable bonds, regiochemistry)

Validate computed descriptors with experimental logD and NMR

• [1] PubChem. (2024). 2-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde, CID 137701835. XLogP3-AA 3.6, Rotatable Bond Count 3, TPSA 17.1 Ų. View Source
• [2] ChemSpace. (n.d.). rac-(1R,2S)-2-(4,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde, Cat. BBV-174178407, LogP 2.87, TPSA 17 Ų, Rotatable bond count 2. View Source
• [3] Frenking, G., et al. (1998). Dynamic NMR Study of Cyclopropanecarbaldehyde. Comparison of the Conjugating Abilities of the Cyclopropyl and Phenyl Groups. JACS, 120(17), 4108–4116. View Source
• [4] Direct Organocatalytic Chemoselective Reductive Alkylation of Chiral 2-Aroylcyclopropanecarbaldehydes: Scope and Applications. (2023). figshare. View Source